Cas no 6099-21-4 (1,2-Bis(phenylsulfinyl)ethane)

• Product Name: 1,2-Bis(phenylsulfinyl)ethane
• CAS No: 6099-21-4
• MF: C₁₄H₁₄O₂S₂
• MW: 278.389761447906
• MDL: MFCD11846120
• CID: 953818
• PubChem ID: 87560814
• Update Time: 2025-05-20

1,2-Bis(phenylsulfinyl)ethane Chemical and Physical Properties

Names and Identifiers

• 1,2-Bis(phenylsulfinyl)ethane
• 2-(benzenesulfinyl)ethylsulfinylbenzene
• 1,2-Bis(phenylsufinyl)ethane
• 1,2-bis(phenylsulphinyl)ethane
• B3352
• AMY7061
• >97.0% (HPLC) contains isomers
• AKOS005257927
• MFCD11846120
• CS-0156054
• DTXSID40422904
• DB-238137
• SCHEMBL1314975
• [2-(BENZENESULFINYL)ETHANESULFINYL]BENZENE
• 6099-21-4
• N12155

• MDL： MFCD11846120
• Inchi： 1S/C14H14O2S2/c15-17(13-7-3-1-4-8-13)11-12-18(16)14-9-5-2-6-10-14/h1-10H,11-12H2
• InChI Key： CSZMCUCIIIAHQD-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(CCS(C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 278.04400
• Monoisotopic Mass: 278.04352203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.6
• XLogP3: 1.7

Experimental Properties

• Density: 1.36
• Boiling Point: 520.5°C at 760 mmHg
• Flash Point: 268.6°C
• Refractive Index: 1.695
• Stability/Shelf Life: store cold
• PSA: 72.56000
• LogP: 4.33340

Additional information on 1,2-Bis(phenylsulfinyl)ethane

1,2-Bis(phenylsulfinyl)ethane: A Comprehensive Overview

1,2-Bis(phenylsulfinyl)ethane (CAS No. 6099-21-4) is a versatile organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound, also referred to as bis(phenylsulfinyl)ethane, is characterized by its unique structure and functional groups, making it a valuable component in various industrial and research applications. In this article, we will delve into the properties, synthesis, applications, and recent advancements related to 1,2-Bis(phenylsulfinyl)ethane, providing a comprehensive understanding of its significance in modern chemistry.

The molecular structure of 1,2-Bis(phenylsulfinyl)ethane consists of two phenyl sulfinyl groups attached to an ethane backbone. This arrangement imparts the compound with distinctive electronic and steric properties. The sulfinyl group (-SO-) is known for its ability to act as an electron-withdrawing group, which can influence the reactivity of the molecule in various chemical reactions. Recent studies have highlighted the potential of bis(phenylsulfinyl)ethane as a precursor for synthesizing advanced materials, such as polymers and coordination compounds.

One of the most notable applications of 1,2-Bis(phenylsulfinyl)ethane is in the field of polymer chemistry. Researchers have explored its use as a building block for constructing high-performance polymers with tailored properties. For instance, the compound has been employed in the synthesis of thermally stable polymers that exhibit excellent mechanical strength and resistance to environmental degradation. These polymers have potential applications in aerospace, automotive industries, and electronic devices.

In addition to polymer synthesis, bis(phenylsulfinyl)ethane has also found utility in organometallic chemistry. The compound serves as a ligand in metal complexes, facilitating the formation of coordination compounds with unique catalytic properties. Recent studies have demonstrated that these complexes can act as efficient catalysts for various organic transformations, such as olefin polymerization and cross-coupling reactions. This highlights the potential of 1,2-Bis(phenylsulfinyl)ethane in advancing catalytic processes for industrial applications.

The synthesis of 1,2-Bis(phenylsulfinyl)ethane typically involves multi-step reactions that require precise control over reaction conditions. One common approach involves the oxidation of 1,2-bis(phenyldithio)ethane using oxidizing agents such as hydrogen peroxide or air. This oxidation step converts the dithio groups into sulfinyl groups (-SO-), yielding the desired product. Researchers have recently explored alternative synthetic routes that utilize more environmentally friendly reagents and conditions, aligning with the growing emphasis on sustainable chemistry practices.

From an environmental standpoint, bis(phenylsulfinyl)ethane exhibits moderate stability under standard conditions. However, its degradation pathways under various environmental conditions remain an area of active research. Understanding these pathways is crucial for assessing the compound's environmental impact and developing strategies for its safe disposal or recycling.

In conclusion, 1,2-Bis(phenylsulfinyl)ethane (CAS No. 6099-21-4) is a multifaceted compound with significant potential in diverse chemical applications. Its unique structure and functional groups make it a valuable tool in polymer chemistry, organometallic catalysis, and material science. As research continues to uncover new applications and improve synthetic methodologies for this compound, its role in advancing modern chemistry is expected to grow further.